Cas no 1170034-16-8 (5-{(furan-2-yl)methylsulfamoyl}-N-(pyridin-4-yl)furan-2-carboxamide)
5-{(furan-2-yl)methylsulfamoyl}-N-(pyridin-4-yl)furan-2-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- 5-{(furan-2-yl)methylsulfamoyl}-N-(pyridin-4-yl)furan-2-carboxamide
- 2-Furancarboxamide, 5-[[(2-furanylmethyl)amino]sulfonyl]-N-4-pyridinyl-
- 1170034-16-8
- 5-{[(furan-2-yl)methyl]sulfamoyl}-N-(pyridin-4-yl)furan-2-carboxamide
- AKOS024513871
- F5570-0421
- VU0647474-1
- 5-(furan-2-ylmethylsulfamoyl)-N-pyridin-4-ylfuran-2-carboxamide
- 5-(N-(furan-2-ylmethyl)sulfamoyl)-N-(pyridin-4-yl)furan-2-carboxamide
-
- Inchi: 1S/C15H13N3O5S/c19-15(18-11-5-7-16-8-6-11)13-3-4-14(23-13)24(20,21)17-10-12-2-1-9-22-12/h1-9,17H,10H2,(H,16,18,19)
- InChI Key: AGADBNYENXWZAP-UHFFFAOYSA-N
- SMILES: O1C(S(NCC2=CC=CO2)(=O)=O)=CC=C1C(NC1C=CN=CC=1)=O
Computed Properties
- Exact Mass: 347.05759170g/mol
- Monoisotopic Mass: 347.05759170g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 24
- Rotatable Bond Count: 6
- Complexity: 530
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 123Ų
Experimental Properties
- Density: 1.456±0.06 g/cm3(Predicted)
- pka: 9.30±0.50(Predicted)
5-{(furan-2-yl)methylsulfamoyl}-N-(pyridin-4-yl)furan-2-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F5570-0421-1mg |
5-{[(furan-2-yl)methyl]sulfamoyl}-N-(pyridin-4-yl)furan-2-carboxamide |
1170034-16-8 | 1mg |
$54.0 | 2023-09-09 |
5-{(furan-2-yl)methylsulfamoyl}-N-(pyridin-4-yl)furan-2-carboxamide Related Literature
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
Additional information on 5-{(furan-2-yl)methylsulfamoyl}-N-(pyridin-4-yl)furan-2-carboxamide
Introduction to 5-{(furan-2-yl)methylsulfamoyl}-N-(pyridin-4-yl)furan-2-carboxamide (CAS No. 1170034-16-8)
5-{(furan-2-yl)methylsulfamoyl}-N-(pyridin-4-yl)furan-2-carboxamide, with the CAS number 1170034-16-8, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a furan ring, a sulfamoyl group, and a pyridine moiety. These structural elements contribute to its potential therapeutic applications and biological activities, making it a subject of extensive study in recent years.
The chemical structure of 5-{(furan-2-yl)methylsulfamoyl}-N-(pyridin-4-yl)furan-2-carboxamide is particularly intriguing due to the presence of multiple functional groups that can interact with various biological targets. The furan ring is known for its aromaticity and ability to form hydrogen bonds, which can enhance the compound's binding affinity to specific receptors. The sulfamoyl group, on the other hand, is a versatile functional group that can participate in hydrogen bonding and electrostatic interactions, contributing to the compound's pharmacological properties. The pyridine moiety adds further complexity and potential for interaction with biological systems, as it can act as a hydrogen bond acceptor and participate in π-stacking interactions.
Recent studies have explored the biological activities of 5-{(furan-2-yl)methylsulfamoyl}-N-(pyridin-4-yl)furan-2-carboxamide. One notable area of research is its potential as an anti-inflammatory agent. In vitro studies have shown that this compound exhibits significant inhibitory effects on pro-inflammatory cytokines such as TNF-α and IL-6, which are key mediators of inflammation. These findings suggest that 5-{(furan-2-yl)methylsulfamoyl}-N-(pyridin-4-yl)furan-2-carboxamide could be a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.
In addition to its anti-inflammatory properties, 5-{(furan-2-yl)methylsulfamoyl}-N-(pyridin-4-yl)furan-2-carboxamide has also been investigated for its potential anticancer activities. Preclinical studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including breast cancer, colon cancer, and lung cancer cells. The mechanism of action appears to involve the modulation of signaling pathways such as PI3K/Akt and MAPK, which are frequently dysregulated in cancer cells. These findings highlight the potential of 5-{(furan-2-yl)methylsulfamoyl}-N-(pyridin-4-yl)furan-2-carboxamide as a novel therapeutic agent for cancer treatment.
The pharmacokinetic properties of 5-{(furan-2-yl)methylsulfamoyl}-N-(pyridin-4-yl)furan-2-carboxamide have also been studied to assess its suitability for clinical development. In vivo studies in animal models have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has good oral bioavailability and a reasonable half-life, which are important factors for drug development. Furthermore, preliminary toxicity studies have indicated that 5-{(furan-2-yl)methylsulfamoyl}-N-(pyridin-4-yl)furan-2-carboxamide is well-tolerated at therapeutic doses, with no significant adverse effects observed.
The synthetic route for the preparation of 5-{(furan-2-yl)methylsulfamoyl}-N-(pyridin-4-yl)furan-2-carboxamide has been optimized to ensure high yield and purity. The synthesis typically involves several steps, including the formation of the sulfamoyl group from a sulfonyl chloride intermediate and the coupling reaction with an appropriate amine derivative. The use of modern synthetic techniques and catalysts has enabled researchers to produce this compound efficiently on both laboratory and industrial scales.
In conclusion, 5-{(furan-2-y l)methylsulfamoyl}-N-(pyridin -4 - y l)f uran - 2 - carboxamide (CAS No . 1170034 - 16 - 8) strong > represents a promising lead compound in the development of new therapeutic agents for inflammatory diseases and cancer. Its unique chemical structure and favorable biological activities make it an attractive target for further preclinical and clinical investigations. As research in this area continues to advance, it is likely that new insights into the mechanisms of action and potential applications of this compound will emerge, paving the way for innovative treatments in medicine.
1170034-16-8 (5-{(furan-2-yl)methylsulfamoyl}-N-(pyridin-4-yl)furan-2-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)